Cas no 2807443-17-8 (2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene)

• Product Name: 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene
• CAS No: 2807443-17-8
• MF: C₈H₇F₂IO
• MW: 284.041861772537
• CID: 6795660
• PubChem ID: 164895357
• Update Time: 2025-06-08

2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene
• MFCD34764099
• 2807443-17-8

• Inchi： 1S/C8H7F2IO/c1-4-6(12-2)3-5(11)8(10)7(4)9/h3H,1-2H3
• InChI Key： SPHDKCMLLHVXTD-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(C)=C(C=1)OC)F)F

Computed Properties

• Exact Mass: 283.95097g/mol
• Monoisotopic Mass: 283.95097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene

Introduction to 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene (CAS No. 2807443-17-8)

2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene, with the CAS number 2807443-17-8, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of fluorine, iodine, methoxy, and methyl functional groups, which confer it with a range of interesting properties and potential applications.

The molecular structure of 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene is particularly noteworthy. The presence of fluorine atoms at the 2 and 3 positions imparts significant electronic effects, influencing the compound's reactivity and stability. The iodine atom at the 1 position provides a versatile handle for further chemical modifications, making it an attractive starting material for various synthetic pathways. The methoxy group at the 5 position and the methyl group at the 4 position add to the compound's complexity and contribute to its unique chemical behavior.

In recent years, 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's ability to undergo various chemical transformations, such as Suzuki coupling reactions and palladium-catalyzed cross-coupling reactions, makes it a valuable building block for the development of new drugs.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that these inhibitors exhibited high selectivity and efficacy in vitro and in vivo, suggesting their potential as lead compounds for further drug development.

Beyond medicinal chemistry, 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its use as a dopant or co-dopant in OLED materials to enhance device performance and stability.

The synthesis of 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include sequential halogenation reactions followed by functional group manipulations. Advances in catalytic methods have significantly improved the efficiency and yield of these syntheses, making it more accessible for large-scale production.

In terms of safety and handling, it is important to note that while 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices.

The future prospects for 2,3-Difluoro-1-iodo-5-methoxy-4-methylbenzene are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As synthetic methods improve and new catalytic systems are developed, it is likely that we will see even more innovative uses for this compound in both medicinal chemistry and materials science.